Cas no 7452-79-1 (Ethyl 2-methylbutyrate)

Ethyl 2-methylbutyrate structure
Ethyl 2-methylbutyrate structure
Product Name:Ethyl 2-methylbutyrate
CAS No:7452-79-1
MF:C7H14O2
MW:130.184862613678
MDL:MFCD00012217
CID:47480
PubChem ID:24901089
Update Time:2025-04-18

Ethyl 2-methylbutyrate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-methylbutyrate
    • Ethyl 2-methylbutanoate
    • 2-Methylbutyric acid ethyl ester
    • NATURAL ETHYL 2-METHYLBUTYRATE
    • Ethyl DL-2-Methylbutyrate
    • DL-2-Methylbutyric Acid Ethyl Ester
    • 2-methyl-butanoicaciethylester
    • 2-methyl-butyric acid ethyl ester
    • Ethyl 2-methylbutyra
    • Ethyl-2-methylbutyrat
    • FEMA 2443
    • RARECHEM AL BI 0133
    • Ethyl alpha-methylbutyrate
    • Ethyl 2-methyl butyrate
    • Butyric acid, 2-methyl-, ethyl ester (8CI)
    • 2-Methylbutanoic acid ethyl ester
    • Butyric acid, 2-methyl-, ethyl ester
    • 2-Methyl-ethyl ester(.+-.)-Butanoic acid
    • 2-Methyl-ethyl ester(.+/-.)-Butanoic acid
    • Ethyl alpha -methylbutyrate
    • Butanoic acid, 2-methyl-, ethyl ester
    • MDL： MFCD00012217
    • Inchi： 1S/C7H14O2/c1-4-6(3)7(8)9-5-2/h6H,4-5H2,1-3H3
    • InChI Key： HCRBXQFHJMCTLF-UHFFFAOYSA-N
    • SMILES： CCOC(C(CC)C)=O
    • BRN： 1720887

Computed Properties

  • Exact Mass: 130.09900
  • Monoisotopic Mass: 130.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 88.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Colorless transparent liquid with apple like aroma.
  • Density: 0.865 g/mL at 25 °C(lit.)
  • Melting Point: -93.23°C (estimate)
  • Boiling Point: 133°C(lit.)
  • Flash Point: Degrees Fahrenheit:78.8°F
    Degrees Celsius:26°C
  • Refractive Index: n20/D 1.397(lit.)
  • PH: 7 (H2O)
  • PSA: 26.30000
  • LogP: 1.59560
  • FEMA: 2443
  • Solubility: Slightly soluble in water, soluble in alcohol, ether, benzene, propylene glycol and other organic solvents, and miscible with fixed oils

Ethyl 2-methylbutyrate Security Information

Ethyl 2-methylbutyrate Customs Data

  • HS CODE：2915600000
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Ethyl 2-methylbutyrate Pricemore >>

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Ethyl 2-methylbutyrate Production Method

Ethyl 2-methylbutyrate Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7452-79-1)
Order Number:SFD1288
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7452-79-1)Ethyl DL-2-Methylbutyrate
Order Number:LE14110;LE4677;LE25905216
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7452-79-1)Ethyl 2-methylbutyrate
Order Number:sfd15024
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

Ethyl 2-methylbutyrate Related Literature

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7452-79-1 (Ethyl 2-methylbutyrate) Related Products

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:7452-79-1)
SFD1288
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7452-79-1)Ethyl DL-2-Methylbutyrate
LE14110;LE4677;LE25905216
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email